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Compound of Interest

Compound Name: Tofersen

Cat. No.: B15588228

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of investigational and clinical-use materials is a critical component of
laboratory and environmental safety. This guide provides essential information and a step-by-
step plan for the proper disposal of Tofersen (Qalsody®), an antisense oligonucleotide
therapeutic. Adherence to these procedures is vital for minimizing environmental impact and
ensuring a safe workplace.

As explicitly stated in the prescribing information for Tofersen, all unused medicinal products or
waste materials must be disposed of in accordance with local requirements.[1] This
underscores the importance of consulting and adhering to institutional and regional
environmental health and safety (EHS) guidelines.

Key Information for Tofersen Disposal

The following table summarizes key characteristics of Tofersen relevant to its handling and
disposal.
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Characteristic

Specification

Relevance to Disposal

Bioactive material requiring

deactivation or specialized

Drug Type Antisense Oligonucleotide ]
disposal to prevent
environmental release.
] o Liquid waste stream; potential
) Solution for injection in a )
Formulation ] ] for sharps waste (vials,
single-dose vial
needles).
Unused, properly stored
] product may be eligible for
Refrigerate at 2°C to 8°C (36°F o
Storage return or redistribution
to 46°F) . _
programs if applicable and
unopened.
Once drawn into a syringe, any
) ) ) unused portion should be
Preservatives Contains no preservatives

discarded promptly to prevent

contamination.[1]

Disposal Directive

In accordance with local

requirements

Mandates consultation with
local and institutional EHS
protocols for pharmaceutical

waste.[1]

Procedural Workflow for Tofersen Disposal

The following diagram outlines the decision-making and operational steps for the proper

disposal of Tofersen and associated materials.
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Tofersen Disposal Workflow

Step-by-Step Disposal Protocol

This protocol provides a general framework for the disposal of Tofersen. Always operate under
the direct guidance of your institution's approved standard operating procedures (SOPs) and in
compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

e At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile
gloves, when handling Tofersen waste.

2. Segregation of Waste:

e Unused Tofersen Solution: Do not dispose of unused Tofersen solution down the drain. It
should be collected as pharmaceutical or chemical waste. If the amount is small, it can be
left in the original vial for disposal. If larger quantities of unused solution are generated, they
should be collected in a designated, properly labeled hazardous waste container.
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Empty Vials: Once empty, the single-dose vials are considered sharps. Do not crush or break
the vials. Place them directly into a designated sharps container.[1]

Contaminated Materials: Any materials that have come into direct contact with Tofersen,
such as syringes, needles, gloves, and absorbent pads, should be considered contaminated
waste. Needles and syringes should be disposed of in a sharps container. Other soft
materials should be placed in a designated biohazard or pharmaceutical waste bag.

. Waste Containment and Labeling:

Pharmaceutical/Chemical Waste: The container for unused Tofersen solution should be
clearly labeled with "Hazardous Waste," the name "Tofersen," and the approximate
concentration and quantity. The container must be kept closed when not in use.

Sharps Containers: Sharps containers should be puncture-resistant, leak-proof, and properly
labeled. Do not overfill sharps containers.

Biohazard/Pharmaceutical Waste Bags: These should be appropriately colored and labeled
according to your institution's guidelines.

. Storage of Waste:

Store all segregated Tofersen waste in a designated and secure satellite accumulation area
within the laboratory until it is collected by your institution's EHS personnel or a licensed
hazardous waste contractor.

. Final Disposal:

The final disposal of Tofersen waste will be determined by your institution's waste
management program and local regulations. Common disposal methods for pharmaceutical
waste include incineration by a licensed hazardous waste facility.

Never dispose of Tofersen or its containers in the regular trash or recycling.

. Documentation:
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e Maintain accurate records of the disposal of Tofersen, including quantities and dates, as
required by your institution's EHS department and any applicable regulations. This is often
done through a hazardous waste manifest system.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of Tofersen, thereby protecting both human health and the
environment. Always prioritize safety and regulatory compliance in all laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

